Cas no 1251546-48-1 (2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(methylsulfanyl)phenylacetamide)

• Product Name: 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(methylsulfanyl)phenylacetamide
• CAS No: 1251546-48-1
• MF: C₁₈H₁₇F₂N₃O₂S
• MW: 377.408289670944
• CID: 5977159
• PubChem ID: 49676342
• Update Time: 2025-05-20

2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(methylsulfanyl)phenylacetamide
• 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-[2-(methylsulfanyl)phenyl]acetamide
• 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(2-methylsulfanylphenyl)acetamide
• VU0520577-1
• AKOS024518668
• F5788-2173
• 2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(2-(methylthio)phenyl)acetamide
• 1251546-48-1

• Inchi： 1S/C18H17F2N3O2S/c1-26-16-5-3-2-4-15(16)21-17(24)11-22-8-9-23(18(22)25)12-6-7-13(19)14(20)10-12/h2-7,10H,8-9,11H2,1H3,(H,21,24)
• InChI Key： HZKDXXOJHVKJIS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(CN1C(N(C2C=CC(=C(C=2)F)F)CC1)=O)=O

Computed Properties

• Exact Mass: 377.10095429g/mol
• Monoisotopic Mass: 377.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78Ų

Additional information on 2-3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl-N-2-(methylsulfanyl)phenylacetamide

Compound CAS No. 1251546-48-1: 2-[3-(3,4-Difluorophenyl)-2-oxoimidazolidin-1-yl]-N-[2-(methylsulfanyl)phenyl]acetamide

The compound CAS No. 1251546-48-1, known as 2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-[2-(methylsulfanyl)phenyl]acetamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent research studies, particularly in the context of its pharmacological properties and potential therapeutic applications. The molecule's structure incorporates several key functional groups, including an imidazolidinone ring, a difluorophenyl moiety, and a methylsulfanylphenyl group, which collectively contribute to its unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. The synthesis process involves multiple steps, including the formation of the imidazolidinone ring through cyclization reactions and the subsequent introduction of the difluorophenyl and methylsulfanylphenyl substituents. These steps are critical in determining the compound's stereochemistry and overall stability. Researchers have also explored various substitution patterns to evaluate their impact on the molecule's bioactivity, paving the way for further optimization.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical studies. It has been shown to exhibit potent inhibitory effects on specific enzyme targets, making it a potential candidate for treating various diseases. For instance, studies have highlighted its ability to modulate enzyme activity associated with inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Additionally, preliminary data indicate that the compound may possess antioxidant properties, further broadening its therapeutic potential.

The structural features of CAS No. 1251546-48-1 play a crucial role in its biological activity. The imidazolidinone ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with protein targets. The presence of the difluorophenyl group introduces electronic and steric effects that enhance the molecule's binding affinity to specific receptors. Furthermore, the methylsulfanylphenyl group contributes to lipophilicity, which is essential for membrane permeability and bioavailability.

Recent research has also focused on understanding the compound's pharmacokinetic profile. Studies conducted in animal models have revealed favorable absorption and distribution characteristics, with moderate clearance rates observed in plasma. These findings suggest that the compound may exhibit suitable pharmacokinetic properties for oral administration. However, further investigations are required to confirm these observations and assess potential toxicity profiles.

In terms of applications, CAS No. 1251546-48-1 holds promise as a lead compound for drug discovery efforts targeting various disease states. Its ability to modulate key enzymatic pathways makes it a valuable tool for exploring novel therapeutic strategies. Researchers are currently investigating its efficacy in models of chronic inflammation and oxidative stress-related disorders.

Looking ahead, ongoing studies aim to optimize the compound's structure further by introducing additional functional groups or modifying existing ones to enhance potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, CAS No. 1251546-48-1 represents a significant advancement in medicinal chemistry with promising therapeutic potential. Its unique structure and favorable pharmacological properties make it an attractive candidate for drug development efforts targeting diverse disease states.